Cas no 1260644-56-1 (methyl 2-(tert-butoxycarbonylamino)-4-fluorobutanoate)

• Product Name: methyl 2-(tert-butoxycarbonylamino)-4-fluorobutanoate
• CAS No: 1260644-56-1
• MF: C₁₀H₁₈FNO₄
• MW: 235.252626895905
• CID: 1006378
• PubChem ID: 53419538
• Update Time: 2025-10-28

methyl 2-(tert-butoxycarbonylamino)-4-fluorobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(tert-butoxycarbonylamino)-4-fluorobutanoate
• 1260644-56-1
• methyl 2-{[(tert-butoxy)carbonyl]amino}-4-fluorobutanoate
• EN300-7207458
• methyl 2-(tert-butoxycarbonylamino)-4-fluorobutano
• Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-fluoro-, methyl ester

• MDL： MFCD11975800
• Inchi： 1S/C10H18FNO4/c1-10(2,3)16-9(14)12-7(5-6-11)8(13)15-4/h7H,5-6H2,1-4H3,(H,12,14)
• InChI Key： RQZWSZHMGASCML-UHFFFAOYSA-N
• SMILES： FCCC(C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 235.12198622g/mol
• Monoisotopic Mass: 235.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(tert-butoxycarbonylamino)-4-fluorobutanoate

Methyl 2-(tert-Butoxycarbonylamino)-4-Fluorobutanoate (CAS No. 1260644-56-1): A Comprehensive Overview

Methyl 2-(tert-butoxycarbonylamino)-4-fluorobutanoate (CAS No. 1260644-56-1) is a fluorinated organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and organic synthesis. This compound, often abbreviated as Boc-4-fluorobutanoate methyl ester, serves as a versatile building block in the synthesis of complex molecules, particularly in the development of peptide mimetics and bioactive compounds. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the fluorine substituent, make it a valuable intermediate for researchers aiming to modulate the physicochemical properties of target molecules.

The growing interest in fluorinated compounds like methyl 2-(tert-butoxycarbonylamino)-4-fluorobutanoate is driven by their ability to enhance the metabolic stability, bioavailability, and binding affinity of pharmaceutical agents. Fluorine incorporation is a well-established strategy in drug design, as it can significantly alter the electronic and steric properties of molecules. This compound, with its 4-fluorobutanoate backbone, is particularly useful for introducing fluorine into peptide-like structures, a trend that aligns with the increasing demand for peptide-based therapeutics in treating diseases such as diabetes, cancer, and cardiovascular disorders.

From a synthetic perspective, methyl 2-(tert-butoxycarbonylamino)-4-fluorobutanoate offers several advantages. The Boc group provides excellent protection for the amino functionality, ensuring selective reactivity during multi-step syntheses. Meanwhile, the methyl ester moiety allows for further derivatization under mild conditions, making this compound a flexible starting material for diverse chemical transformations. Researchers frequently employ it in the preparation of fluorinated amino acid derivatives, which are pivotal in the development of protease inhibitors and other enzyme-targeted drugs.

In the context of current research trends, CAS No. 1260644-56-1 is often explored in conjunction with green chemistry principles. Scientists are increasingly focused on optimizing synthetic routes to minimize waste and improve atom economy, and this compound's well-defined reactivity profile makes it amenable to such sustainable approaches. Additionally, its applications in click chemistry and bioconjugation techniques are being investigated, as these methodologies are crucial for labeling biomolecules and developing targeted drug delivery systems.

The market for fluorinated building blocks like methyl 2-(tert-butoxycarbonylamino)-4-fluorobutanoate is expanding, driven by the pharmaceutical industry's need for innovative synthetic intermediates. With the rise of personalized medicine and biologics, the demand for specialized compounds that can fine-tune drug properties is higher than ever. This compound's role in creating tailored therapeutics positions it as a key player in modern drug discovery pipelines.

Quality control and characterization of methyl 2-(tert-butoxycarbonylamino)-4-fluorobutanoate are critical for ensuring its reliable performance in research settings. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely used to verify its purity and structural integrity. These quality assurance measures are essential for researchers who depend on consistent batch-to-batch performance in their synthetic workflows.

Looking ahead, the applications of CAS No. 1260644-56-1 are likely to expand into emerging areas such as protein engineering and materials science. Its potential use in designing smart biomaterials and fluorescent probes is particularly promising, given the compound's ability to incorporate both fluorophores and bioactive motifs. As interdisciplinary research continues to grow, this versatile intermediate will undoubtedly find new roles at the intersection of chemistry, biology, and materials engineering.

For researchers seeking reliable sources of methyl 2-(tert-butoxycarbonylamino)-4-fluorobutanoate, it's important to partner with suppliers who adhere to strict Good Manufacturing Practices (GMP) and can provide comprehensive technical support. The compound's storage typically requires protection from moisture and should be kept at controlled temperatures to maintain stability over time. Proper handling and storage are essential for preserving its reactivity and ensuring successful experimental outcomes.

In summary, methyl 2-(tert-butoxycarbonylamino)-4-fluorobutanoate (CAS No. 1260644-56-1) represents a valuable tool for chemists working at the forefront of drug discovery and molecular design. Its combination of protective group chemistry and fluorine substitution offers unique opportunities for creating innovative compounds with enhanced biological properties. As the scientific community continues to explore new frontiers in medicinal chemistry and materials science, this compound will remain an important asset in the researcher's toolkit.